![molecular formula C14H13ClN2O2 B3988155 4-(2-chlorophenyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinazolinedione CAS No. 107775-56-4](/img/structure/B3988155.png)
4-(2-chlorophenyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinazolinedione
Overview
Description
4-(2-chlorophenyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinazolinedione, also known as CCQ, is a synthetic compound that has been studied for its potential use in various scientific research applications. CCQ has been shown to have promising effects on the central nervous system, making it a potential candidate for further investigation in the field of neuroscience.
Scientific Research Applications
4-(2-chlorophenyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinazolinedione has been studied for its potential use in various scientific research applications, particularly in the field of neuroscience. This compound has been shown to have neuroprotective effects, as well as the ability to enhance cognitive function and memory retention. Additionally, this compound has been shown to have potential anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Mechanism of Action
The mechanism of action of 4-(2-chlorophenyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinazolinedione is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. This compound has been shown to increase the levels of acetylcholine and dopamine in the brain, which are both involved in cognitive function and memory retention. Additionally, this compound has been shown to have potential antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, particularly on the central nervous system. This compound has been shown to enhance cognitive function and memory retention, as well as to have potential neuroprotective effects. Additionally, this compound has been shown to have potential anti-inflammatory effects, which may contribute to its potential use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 4-(2-chlorophenyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinazolinedione for lab experiments is its relatively low toxicity, making it a safer alternative to other compounds that have been studied for similar purposes. Additionally, this compound has been shown to have relatively low side effects, making it a potentially useful compound for further investigation. However, one limitation of this compound is its relatively low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are a number of future directions for research on 4-(2-chlorophenyl)-4,6,7,8-tetrahydro-2,5(1H,3H)-quinazolinedione. One potential area of investigation is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, this compound may have potential use in the treatment of other inflammatory diseases, such as arthritis. Further investigation into the mechanism of action of this compound may also reveal new potential applications for this compound. Overall, this compound has shown promising results in various scientific research applications, making it a potentially useful compound for further investigation.
properties
IUPAC Name |
4-(2-chlorophenyl)-1,3,4,6,7,8-hexahydroquinazoline-2,5-dione | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O2/c15-9-5-2-1-4-8(9)13-12-10(16-14(19)17-13)6-3-7-11(12)18/h1-2,4-5,13H,3,6-7H2,(H2,16,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBGRVHDYNFGNCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(NC(=O)N2)C3=CC=CC=C3Cl)C(=O)C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30387816 | |
Record name | 2,5(1H,3H)-Quinazolinedione, 4-(2-chlorophenyl)-4,6,7,8-tetrahydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30387816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
39.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49668340 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
107775-56-4 | |
Record name | 2,5(1H,3H)-Quinazolinedione, 4-(2-chlorophenyl)-4,6,7,8-tetrahydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30387816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.